Cas no 918812-05-2 (Benzonitrile, 2-(2-methyl-1-propen-1-yl)-)

• Product name: Benzonitrile, 2-(2-methyl-1-propen-1-yl)-
• CAS No: 918812-05-2
• MF: C₁₁H₁₁N
• MW: 157.21174
• CID: 770646
• PubChem ID: 58788850

Benzonitrile, 2-(2-methyl-1-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-(2-methyl-1-propen-1-yl)-
• 2-(2-methylprop-1-enyl)benzonitrile
• SCHEMBL4599058
• 2-(2-Methylprop-1-en-1-yl)benzonitrile
• 918812-05-2
• DTXSID30730045
• LZUCACXYWVPXNH-UHFFFAOYSA-N

• Inchi： InChI=1S/C11H11N/c1-9(2)7-10-5-3-4-6-11(10)8-12/h3-7H,1-2H3
• InChI Key： LZUCACXYWVPXNH-UHFFFAOYSA-N
• SMILES： CC(=CC1=CC=CC=C1C#N)C

Computed Properties

• Exact Mass: 157.089149355g/mol
• Monoisotopic Mass: 157.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8Ų
• XLogP3: 3.5